(4-((3,4-Dimethylphenyl)sulfonyl)-6-ethoxyquinolin-3-yl)(p-tolyl)methanone

• IUPAC Name: [4-(3,4-dimethylphenyl)sulfonyl-6-ethoxyquinolin-3-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C27H25NO4S/c1-5-32-21-11-13-25-23(15-21)27(33(30,31)22-12-8-18(3)19(4)14-22)24(16-28-25)26(29)20-9-6-17(2)7-10-20/h6-16H,5H2,1-4H3
• InChI Key: YSSPWOQEZLGDGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C(=CN=C2C=C1)C(=O)C3=CC=C(C=C3)C)S(=O)(=O)C4=CC(=C(C=C4)C)C
• Molecular Formula: C27H25NO4S
• Molecular Weight: 459.6 g/mol

Description

(4-((3,4-Dimethylphenyl)sulfonyl)-6-ethoxyquinolin-3-yl)(p-tolyl)methanone is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of aryl or vinyl boron compounds with organic halides or triflates. The compound can serve as a boron reagent in SM coupling reactions. .